5-(3-Methoxyphenyl)-2-pyrrolidinone

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 5-(3-methoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C11H13NO2/c1-14-9-4-2-3-8(7-9)10-5-6-11(13)12-10/h2-4,7,10H,5-6H2,1H3,(H,12,13)
• InChI Key: BILSQHLHELEODP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2CCC(=O)N2

Description

5-(3-Methoxyphenyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4-amino-4-(3-methoxyphenyl)butanoate (9.39 g) was dissolved in toluene (50 ml) and the solution heated under reflux for 0.5 hr to 1.0 hr. The mixture was cooled to ambient temperature, the precipitate was collected, and the filtrate was concentrated. The residue was recrystallized from ether to give 6.80 g (90%) of product, mp 84°-85° C.